Cas no 1324107-23-4 (2-{5-1-(2,4-dichloro-5-methylbenzenesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrimidine)

• Product Name: 2-{5-1-(2,4-dichloro-5-methylbenzenesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrimidine
• CAS No: 1324107-23-4
• MF: C₁₆H₁₃Cl₂N₅O₃S
• MW: 426.277119398117
• CID: 6205969
• PubChem ID: 49745226
• Update Time: 2025-10-28

2-{5-1-(2,4-dichloro-5-methylbenzenesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-{5-1-(2,4-dichloro-5-methylbenzenesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrimidine
• 2-{5-[1-(2,4-dichloro-5-methylbenzenesulfonyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl}pyrimidine
• VU0530779-1
• F6064-0566
• 5-(1-((2,4-dichloro-5-methylphenyl)sulfonyl)azetidin-3-yl)-3-(pyrimidin-2-yl)-1,2,4-oxadiazole
• AKOS024530567
• 5-[1-(2,4-dichloro-5-methylphenyl)sulfonylazetidin-3-yl]-3-pyrimidin-2-yl-1,2,4-oxadiazole
• 1324107-23-4

• Inchi： 1S/C16H13Cl2N5O3S/c1-9-5-13(12(18)6-11(9)17)27(24,25)23-7-10(8-23)16-21-15(22-26-16)14-19-3-2-4-20-14/h2-6,10H,7-8H2,1H3
• InChI Key： QQZGQHOPRJMADJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C)C=C1S(N1CC(C2=NC(C3N=CC=CN=3)=NO2)C1)(=O)=O)Cl

Computed Properties

• Exact Mass: 425.0116159g/mol
• Monoisotopic Mass: 425.0116159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 111Ų

Additional information on 2-{5-1-(2,4-dichloro-5-methylbenzenesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrimidine

Comprehensive Analysis of 2-{5-1-(2,4-dichloro-5-methylbenzenesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrimidine (CAS No. 1324107-23-4)

In the realm of pharmaceutical and agrochemical research, 2-{5-1-(2,4-dichloro-5-methylbenzenesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrimidine (CAS No. 1324107-23-4) has emerged as a compound of significant interest. This molecule, characterized by its complex heterocyclic structure, combines a pyrimidine core with an oxadiazole ring and a benzenesulfonyl moiety. Such structural features are often associated with diverse biological activities, making it a focal point for drug discovery and material science applications.

The compound's CAS number 1324107-23-4 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents. Researchers are particularly intrigued by its potential as a kinase inhibitor or enzyme modulator, given the prevalence of similar structures in FDA-approved drugs. Recent studies have explored its interactions with protein targets involved in inflammation and metabolic disorders, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, the incorporation of both azetidine and 1,2,4-oxadiazole rings presents intriguing challenges. These saturated nitrogen heterocycles are known to enhance metabolic stability and bioavailability—key considerations in modern medicinal chemistry optimization. The 2,4-dichloro-5-methylbenzenesulfonyl group further contributes to the molecule's lipophilicity profile, influencing its membrane permeability.

Analytical characterization of this compound typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. These methods confirm the molecular structure while assessing purity—a critical factor given the growing emphasis on quality-by-design principles in pharmaceutical development. The compound's UV-Vis absorption spectrum also suggests potential applications in photoactive materials, an area gaining traction in renewable energy research.

In computational studies, molecular docking simulations of this compound have revealed promising binding affinities with several therapeutic targets. This aligns with industry demand for in silico drug discovery tools to accelerate lead optimization. The oxadiazole-pyrimidine hybrid structure appears particularly adept at forming hydrogen bond networks within enzyme active sites, a feature frequently discussed in structure-activity relationship (SAR) analyses.

Environmental and green chemistry considerations are increasingly applied to such compounds. Researchers evaluate biodegradation pathways and ecotoxicological profiles early in development—a response to growing regulatory and consumer interest in environmentally benign chemicals. The chlorine substituents in this molecule warrant particular attention during environmental impact assessments.

Patent landscapes reveal growing interest in this chemical space, with several applications citing derivatives of azetidine-containing oxadiazoles for various indications. This reflects broader market trends toward novel heterocyclic scaffolds that address limitations of existing drug classes. The compound's intellectual property status remains an active area of monitoring for pharmaceutical competitors.

From a formulation standpoint, the compound's physicochemical properties suggest compatibility with both oral and topical delivery systems. Its logP value and aqueous solubility profile make it amenable to standard pharmaceutical manufacturing processes. These characteristics are frequently queried in formulation science databases, indicating their importance to R&D professionals.

Ongoing research explores this molecule's potential in combination therapies, particularly where synergistic effects with established drugs have been observed in preclinical models. Such investigations resonate with current healthcare priorities emphasizing multi-target approaches to complex diseases. The structure-activity landscape around this core continues to be mapped through systematic analog development programs.

Quality control protocols for CAS 1324107-23-4 typically specify rigorous HPLC purity standards and detailed spectroscopic validation procedures. These measures address the pharmaceutical industry's heightened focus on impurity profiling following recent regulatory guidance updates. Analytical method development for this compound often employs design of experiments (DoE) approaches to optimize separation conditions.

The scientific community continues to investigate this compound's potential through high-throughput screening campaigns and targeted mechanistic studies. Its appearance in several chemical genomics databases suggests utility as a pharmacological probe. These applications align well with contemporary drug repurposing strategies that seek to maximize the value of existing chemical entities.